Cas no 866358-08-9 (Benzenamine, 4-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-)

• Product Name: Benzenamine, 4-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-
• CAS No: 866358-08-9
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 1863016
• PubChem ID: 28331949
• Update Time: 2025-04-21

Benzenamine, 4-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-
• AKOS011353687
• DB-112838
• SCHEMBL5372017
• 866358-08-9

• Inchi： 1S/C14H17N3O/c15-12-8-6-11(7-9-12)14-17-16-13(18-14)10-4-2-1-3-5-10/h6-10H,1-5,15H2
• InChI Key： ZIXFLFIMKBZSQD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)N)=NN=C1C1CCCCC1

Computed Properties

• Exact Mass: 243.137162174Da
• Monoisotopic Mass: 243.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.9Ų